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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the fundamental molecular properties of

Aluminum Arsenide (AlAs), a III-V semiconductor of significant interest in various

technological applications. This document will detail its chemical formula and molecular weight,

providing the foundational data necessary for advanced research and development.

Chemical Formula and Composition
Aluminum arsenide is an inorganic compound with the chemical formula AlAs.[1][2][3][4] This

formula indicates that the compound is composed of aluminum (Al) and arsenic (As) atoms in a

one-to-one stoichiometric ratio.

The composition of aluminum arsenide can be visualized as the combination of one aluminum

atom and one arsenic atom to form a single molecule of aluminum arsenide.
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Composition of Aluminum Arsenide

Molecular Weight
The molecular weight of aluminum arsenide is a critical parameter for quantitative analysis

and experimental design. It is calculated by summing the atomic weights of its constituent

elements.

Atomic Weights of Constituent Elements
The standard atomic weights for aluminum and arsenic are provided by the International Union

of Pure and Applied Chemistry (IUPAC).

Element Symbol Atomic Number
Standard Atomic
Weight (amu)

Aluminum Al 13 26.9815384(3)[5][6][7]

Arsenic As 33
74.921595(6)[8][9][10]

[11]

Calculation of Molecular Weight
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The molecular weight of AlAs is the sum of the atomic weights of one aluminum atom and one

arsenic atom.

Molecular Weight of AlAs = Atomic Weight of Al + Atomic Weight of As

Molecular Weight of AlAs = 26.9815384 + 74.921595

Molecular Weight of AlAs ≈ 101.9031334 amu

For practical laboratory purposes, the molecular weight is often rounded. Commercially

available resources and databases frequently cite a molecular weight of approximately 101.9

g/mol .[1][4][12]

Physical and Chemical Properties Overview
Aluminum arsenide typically appears as orange crystals.[3] It is a semiconductor material with

an indirect bandgap of approximately 2.12 eV.[3] Due to the presence of arsenic, this

compound is toxic and should be handled with appropriate safety precautions. It is known to

react with acids to produce arsine gas, a highly toxic substance.

Further in-depth analysis of the material's properties, experimental protocols for its synthesis

and characterization, and its various applications will be covered in subsequent sections of this

technical guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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